Cas no 1171003-34-1 (1-(4-chlorophenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylcyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylcyclopentane-1-carboxamide
• CAS No: 1171003-34-1
• MF: C₂₀H₁₇ClFN₃O₂
• MW: 385.819287061691
• CID: 6204609
• PubChem ID: 43971797
• Update Time: 2025-06-27

1-(4-chlorophenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylcyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylcyclopentane-1-carboxamide
• 1171003-34-1
• F1374-1616
• AKOS024608145
• 1-(4-chlorophenyl)-N-[5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl]cyclopentane-1-carboxamide
• 1-(4-chlorophenyl)-N-(5-(3-fluorophenyl)-1,3,4-oxadiazol-2-yl)cyclopentanecarboxamide

• Inchi： 1S/C20H17ClFN3O2/c21-15-8-6-14(7-9-15)20(10-1-2-11-20)18(26)23-19-25-24-17(27-19)13-4-3-5-16(22)12-13/h3-9,12H,1-2,10-11H2,(H,23,25,26)
• InChI Key： XQKUDHMYFYEMGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C(NC2=NN=C(C3C=CC=C(C=3)F)O2)=O)CCCC1

Computed Properties

• Exact Mass: 385.0993326g/mol
• Monoisotopic Mass: 385.0993326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 68Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 1-(4-chlorophenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylcyclopentane-1-carboxamide

Introduction to 1-(4-chlorophenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylcyclopentane-1-carboxamide (CAS No. 1171003-34-1)

1-(4-chlorophenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylcyclopentane-1-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1171003-34-1, belongs to a class of molecules that exhibit promising properties for further development in medicinal applications.

The molecular structure of this compound incorporates several key functional groups that contribute to its chemical reactivity and biological significance. The presence of a cyclopentane ring linked to an amide group and an oxadiazole moiety creates a complex framework that is likely to interact with biological targets in a specific manner. Additionally, the substitution pattern involving 4-chlorophenyl and 3-fluorophenyl groups introduces electronic and steric influences that can modulate the compound's pharmacological profile.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The oxadiazole scaffold, in particular, has been extensively studied for its role in various pharmacological contexts. Research has demonstrated that oxadiazole derivatives can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The incorporation of such a moiety into the structure of our compound suggests that it may possess similar beneficial effects.

The amide functional group in the molecule also plays a crucial role in determining its chemical behavior and biological interactions. Amides are known to be important pharmacophores in many drug molecules, often contributing to binding affinity and selectivity. The specific positioning of the amide group in relation to the cyclopentane ring and the oxadiazole moiety likely influences the compound's solubility, metabolic stability, and overall bioavailability.

The chloro and fluoro substituents on the aromatic rings are particularly noteworthy as they are commonly used in medicinal chemistry to enhance molecular interactions with biological targets. The electron-withdrawing nature of these groups can influence the electronic properties of the molecule, potentially affecting its binding affinity and selectivity. Furthermore, these substituents can also improve metabolic stability by preventing unwanted degradation pathways.

Current research in the field of drug discovery has emphasized the importance of structure-activity relationships (SAR) in designing novel therapeutic agents. By understanding how different structural features contribute to biological activity, chemists can optimize molecules for improved efficacy and reduced toxicity. The unique combination of structural elements in our compound makes it a valuable candidate for further investigation in this context.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. With increasing evidence suggesting that targeted therapies can improve patient outcomes, there is a strong drive to develop new molecules that interact specifically with disease-causing pathways. The structural complexity of our compound suggests that it may be capable of modulating such pathways effectively.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques have been employed to construct the cyclopentane ring and integrate the oxadiazole moiety, demonstrating the synthetic prowess required for developing complex pharmaceutical intermediates.

Evaluation of this compound's biological activity is currently underway in several research laboratories. Preliminary studies have shown promising results in vitro, indicating potential efficacy against various disease models. These findings are encouraging and warrant further investigation into its mechanisms of action and potential therapeutic applications.

The development of novel drug candidates is a lengthy and meticulous process that involves extensive testing for safety and efficacy. However, compounds like ours that exhibit promising early-stage results offer hope for future breakthroughs in medicine. The combination of innovative chemistry and rigorous biological evaluation is essential for bringing new treatments to patients who need them most.

In conclusion, 1-(4-chlorophenyl)-N-5-(3-fluorophenyl)-1,3,4-oxadiazol-2-ylcyclopentane-1-carboxamide (CAS No. 1171003-34-1) is a structurally fascinating compound with significant potential for pharmaceutical development. Its unique features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing critical medical challenges.